Cas no 144851-61-6 (2-Amino-3-fluorobenzotrifluoride)

• Product Name: 2-Amino-3-fluorobenzotrifluoride
• CAS No: 144851-61-6
• MF: C₇H₅F₄N
• MW: 179.11491560936
• MDL: MFCD00061242
• CID: 64887
• PubChem ID: 518959
• Update Time: 2025-05-24

2-Amino-3-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(trifluoromethyl)aniline
• 2-Amino-3-fluorobenzotrifluoride
• (2-Fluoro-6-trifluoroMethylphenyl)aMine
• BenzenaMine, 2-fluoro-6-(trifluoroMethyl)-
• ALPHA,ALPHA,ALPHA,6-TETRAFLUORO-O-TOLUIDINE
• 2-Amino-3-fluorobenzotrifluoride, α,α,α,6-Tetrafluoro-o-toluidine
• 2-AMino-3-fluorobenzotrifluoride[2-fluoro-6-(trifluoroMethyl)aniline]
• 2-Amino-3-fluorobenzotrifluoride98%
• 2-Amino-3-fluorobenzotrifluoride 98%
• 2-Fluoro-6-(trifluoroMethyl)aniline 98%
• 2-fluoro-6-trifluoromethylaniline
• PC1071R
• CQSFHEFEKDRLKE-UHFFFAOYSA-N
• 2-fluoro-6-trifluoromethyl-phenylamine
• 2-fluoro-6-(trifluoromethyl)phenylamine
• PubChem2765
• a,a,a,6-Tetrafluoro-o-toluidine
• 2-fluoro-6-trifluoromethyl aniline
• 2-fluoro-6-trifluorome

• MDL： MFCD00061242
• Inchi： 1S/C7H5F4N/c8-5-3-1-2-4(6(5)12)7(9,10)11/h1-3H,12H2
• InChI Key： CQSFHEFEKDRLKE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1N)F)(F)F

Computed Properties

• Exact Mass: 179.03600
• Monoisotopic Mass: 179.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.388 g/mL at 25 °C(lit.)
• Boiling Point: 155 °C(lit.)
• Flash Point: Degrees Fahrenheit:127.4°F
  Degrees Celsius:53°C
  
• Refractive Index: n20/D 1.462(lit.)
• PSA: 26.02000
• LogP: 3.00790
• Solubility: Unable or difficult to mix

2-Amino-3-fluorobenzotrifluoride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226,H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S16-S26-S27-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10; R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Amino-3-fluorobenzotrifluoride

Introduction to 2-Amino-3-fluorobenzotrifluoride (CAS No. 144851-61-6)

2-Amino-3-fluorobenzotrifluoride, with the chemical formula C₈H₅F₄N₂, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 144851-61-6, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its structural features, including the presence of both amino and trifluoromethyl groups on a benzene ring, make it a valuable building block for designing novel therapeutic agents.

The fluorine atoms in 2-amino-3-fluorobenzotrifluoride play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derived compounds. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and overall bioavailability. The trifluoromethyl group, in particular, is known to increase lipophilicity and resistance to enzymatic degradation, while the amino group provides a site for further functionalization via reactions such as acylation, alkylation, or coupling with other heterocycles.

Recent advancements in computational chemistry and machine learning have enabled researchers to predict the biological activity of fluorinated aromatic amines with higher precision. Studies have demonstrated that compounds incorporating the 2-amino-3-fluorobenzotrifluoride scaffold exhibit potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. For instance, virtual screening campaigns have identified derivatives of this compound that show promising interactions with target enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune disorders.

In the realm of drug discovery, the synthesis of 2-amino-3-fluorobenzotrifluoride has been optimized through multiple pathways to ensure high yield and purity. One common approach involves the nucleophilic aromatic substitution (SNAr) reaction on a pre-functionalized benzotrifluoride precursor, followed by selective deprotection of the amino group. Alternative methods include direct fluorination of amino-substituted benzenes using fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride), which allow for regioselective introduction of fluorine atoms at desired positions.

The utility of 2-amino-3-fluorobenzotrifluoride extends beyond pharmaceutical applications into agrochemical research. Fluorinated aromatic compounds are frequently employed in the development of advanced pesticides due to their enhanced efficacy against resistant pests. Researchers have reported the synthesis of novel herbicides and fungicides featuring the 2-amino-3-fluorobenzotrifluoride core, which exhibit improved environmental compatibility while maintaining strong biological activity. This underscores the compound’s versatility as a synthetic intermediate.

From a mechanistic standpoint, the reactivity of 2-amino-3-fluorobenzotrifluoride can be attributed to its ability to participate in both electrophilic and nucleophilic aromatic substitution reactions. The electron-withdrawing nature of the trifluoromethyl group directs electrophilic attacks to the ortho and para positions relative to this substituent, while the amino group can act as a nucleophile under appropriate conditions. This dual reactivity makes it an attractive candidate for constructing complex molecular architectures through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

Recent publications highlight the role of 2-amino-3-fluorobenzotrifluoride in designing small-molecule probes for studying protein-protein interactions. Fluorescent or photoaffinity-tagged derivatives of this compound have been used to map binding sites on target proteins in cell-based assays. Such probes are invaluable tools for drug discovery pipelines, allowing researchers to identify novel binding partners and validate potential drug targets. The incorporation of fluorophores or photocleavable groups into the 2-amino-3-fluorobenzotrifluoride scaffold enables real-time tracking of protein dynamics within living cells.

The synthesis and application of 2-amino-3-fluorobenzotrifluoride also align with green chemistry principles by promoting sustainable methodologies. Catalytic approaches using transition metals such as palladium or copper have been explored to minimize waste and improve atom economy during its preparation. Additionally, solvent-free reactions or those employing biodegradable solvents have been investigated to reduce environmental impact. These efforts reflect a growing emphasis on sustainable practices within synthetic organic chemistry.

In conclusion, 2-amino-3-fluorobenzotrifluoride (CAS No. 144851-61-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations, making it a cornerstone intermediate in drug discovery programs targeting various diseases. As research continues to uncover new biological activities and synthetic strategies involving fluorinated aromatic amines, 2-amino-3-fluorobenzotrifluoride will undoubtedly remain a critical component in modern medicinal chemistry.